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Compound of Interest

Compound Name:
2-Bromo-2-methylpropan-1-amine

hbr

Cat. No.: B2643529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and analytical methodologies related to 2-Bromo-2-methylpropan-1-amine hydrobromide.

Given the limited availability of specific experimental data in publicly accessible literature, this

guide combines known information with established principles of organic chemistry and

analytical science to serve as a valuable resource for professionals in research and

development.

Molecular Structure and Properties
2-Bromo-2-methylpropan-1-amine hydrobromide is the hydrobromide salt of a primary amine.

The structure features a quaternary carbon atom bonded to a bromine atom, two methyl

groups, and a methylene group attached to the primary amine. The amine group is protonated

by hydrobromic acid to form the ammonium salt.

Chemical Structure:
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Start: 2-amino-2-methylpropan-1-ol

Add excess
concentrated HBr

Reflux for
several hours

Monitor reaction
by TLC

Cool to room temp,
then ice bath

Reaction complete

Precipitate formation

Vacuum filtration

Wash with cold
diethyl ether

Recrystallize from
Ethanol/Ether

Dry under vacuum

End: Purified Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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